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Compound of Interest

Compound Name: Triphenylene-d12

Cat. No.: B100180

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Triphenylene-d12, a deuterated polycyclic aromatic
hydrocarbon, to maintain a safe laboratory environment and comply with regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Triphenylene-d12 with
appropriate personal protective equipment (PPE). The compound may cause serious eye
irritation, and may be harmful if absorbed through the skin, inhaled, or swallowed.[1]

Engineering Controls:

e Use in a well-ventilated area, preferably within a laboratory fume hood or under mechanical
exhaust ventilation.[1]

Personal Protective Equipment (PPE):

o Eyes: Wear safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)
standards.[1]

o Hands: Handle with gloves. Dispose of contaminated gloves after use in accordance with
applicable laws and good laboratory practices.[1]
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e Respiratory: If a risk assessment indicates the need for air-purifying respirators, use a full-
face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges as a backup to engineering controls.[1]

o Body: Wear impervious clothing to prevent skin contact.[1]

Step-by-Step Disposal Protocol

The recommended and required method for the disposal of Triphenylene-d12 is through a
licensed professional waste disposal service.[1] Do not attempt to dispose of this material
through standard laboratory drains or as regular solid waste.[1]

o Collection:
o Collect waste Triphenylene-d12 in a suitable, clearly labeled, and closed container.[1]
o Avoid creating dust during collection and handling.[1]

o Storage:

o Store the sealed waste container at room temperature in a well-ventilated area pending
disposal.[1][2]

» Contact a Licensed Professional Waste Disposal Service:

o Engage a certified waste management company that is licensed to handle chemical
waste.

o Provide the service with the Safety Data Sheet (SDS) for Triphenylene-d12 to ensure
they have all the necessary information for safe handling and disposal.

e Documentation:

o Maintain records of the disposal, including the name of the waste disposal service, the
date of collection, and the quantity of material disposed of, in accordance with your
institution's and local regulations.
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Summary of Key Information

Parameter

Information

Source

Chemical Name

Triphenylene-d12

[1]3]

CAS Number

17777-56-9

[1]3]

Molecular Formula

C18D12

[1]3]

Primary Disposal Method

Contact a licensed
professional waste disposal

service

[1]

Prohibited Disposal

Do not let product enter drains

[1]

Storage Conditions

Store at room temperature in a

suitable, closed container

[1](2]

Transportation Classification

Not classified as dangerous

goods for transport

[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of

Triphenylene-d12.
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Caption: Workflow for the proper disposal of Triphenylene-d12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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